Chlorine appears as a greenish yellow gas with a pungent suffocating odor. Toxic by inhalation. Slightly soluble in water. Liquefies at -35 °C and room pressure. Readily liquefied by pressure applied at room temperature. Contact with unconfined liquid can cause frostbite by evaporative cooling. Does not burn but, like oxygen, supports combustion. Long-term inhalation of low concentrations or short-term inhalation of high concentrations has ill effects. Vapors are much heavier than air and tend to settle in low areas. Contact CHEMTREC to activate chlorine response team 800-424-9300. Used to purify water, bleach wood pulp, and to make other chemicals. Rate of onset: Immediate to hours Persistence: Minutes to hours Odor threshold: 3.5 ppm Source/use/other hazard: Cleaner/disinfectant in many industries; water treatment; WWI war gas; irritating corr fumes heavier than air.
Dichlorine is a diatomic chlorine and a gas molecular entity. It has a role as a bleaching agent.
Chlorine is a stongly oxidizing agent and the third most electronegative element which belongs to the group of halogens with the atomic number 17 and symbol Cl. Being a yellow-green gas at room temperature, chlorine is the second most abundant halogen on Earth. It is commonly used in sanitation, disinfection and antiseptic processes. It was also used in chemical warfare and in rocket fuel.
Chlorine is a commonly used household cleaner and disinfectant. Chlorine is a potent irritant to the eyes, the upper respiratory tract, and lungs. Chronic (long-term) exposure to chlorine gas in workers has resulted in respiratory effects, including eye and throat irritation and airflow obstruction. No information is available on the carcinogenic effects of chlorine in humans from inhalation exposure. A National Toxicology Program (NTP) study showed no evidence of carcinogenic activity in male rats or male and female mice, and equivocal evidence in female rats, from ingestion of chlorinated water. EPA has not classified chlorine for potential carcinogenicity.
Chlorine is a naturally occurring halogen element with atomic symbol Cl, atomic number 17, and atomic mass 35.453. Chlorine is used in many industrial processes, as well as in pesticides, pharmaceuticals, and water purification. It is characterized as a greenish-yellow gas with a pungent odor, and exposure occurs by inhalation, ingestion, or contact.
chlorine is a mineral.
In nature, chlorine is most abundant as a chloride ion. Physiologically, it exists as an ion in the body. The chloride ion is an essential anion that the body needs for many critical functions. Chloride is a prominent negatively charged ion of the blood, where it represents 70% of the body’s total negative ion content. On average, an adult human body contains approximately 115 grams of chloride, making up about 0.15% of total body weight. The suggested amount of chloride intake ranges from 750 to 900 milligrams per day, based on the fact that total obligatory loss of chloride in the average person is close to 530 milligrams per day. Chloride helps keep the body's acid-base balance. The amount of chloride in the blood is carefully controlled by the kidneys. In addition to its functions as an electrolyte, chloride combines with hydrogen in the stomach to make hydrochloric acid, a powerful digestive enzyme that is responsible for the break down of proteins, absorption of other metallic minerals, and activation of intrinsic factor, which in turn absorbs vitamin B12. Chloride ions also have other important physiological roles. For instance, in the central nervous system, the inhibitory action of glycine and some of the action of GABA relies on the entry of Cl- into specific neurons. Also, the chloride-bicarbonate exchanger biological transport protein relies on the chloride ion to increase the blood's capacity of carbon dioxide, in the form of the bicarbonate ion. Chloride-transporting proteins (CLC) play fundamental roles in many tissues in the plasma membrane as well as in intracellular membranes. CLC proteins form a gene family that comprises nine members in mammals, at least four of which are involved in human genetic diseases. GABA(A) receptors are pentameric complexes that function as ligand-gated chloride ion channels. WNK kinases are a family of serine-threonine kinases that have been shown to play an essential role in the regulation of electrolyte homeostasis, and they are found in diverse epithelia throughout the body that are involved in chloride ion flux. Cystic fibrosis (CF) is caused by alterations in the CF transmembrane conductance regulator (CFTCR) gene that result in deranged sodium and chloride ion transport channels. (A7709, A7710, A7711, A7712, A11065).
Under standard conditions, chlorine exists as a diatomic molecule. Chlorine is a highly toxic, pale yellow-green gas that has a specific strong smell similar to the smell of bleach. In nature, chlorine is most abundant as a chloride ion. In industry, elemental chlorine is usually produced by the electrolysis of sodium chloride dissolved in water. This method, the chloralkali process industrialized in 1892, now provides essentially all industrial chlorine gas. Along with chlorine, the method yields hydrogen gas and sodium hydroxide (with sodium hydroxide actually being the most crucial of the three industrial products produced by the process. Principal applications of chlorine are in the production of a wide range of industrial and consumer products. For example, it is used in making plastics, solvents for dry cleaning and metal degreasing, textiles, agrochemicals and pharmaceuticals, insecticides, dyestuffs, household cleaning products, etc. Chlorine is added both to pesticides and pharmaceuticals to make the molecules more resistant to enzymatic degradation by bacteria, insects, and mammals, but this property also has the effect of prolonging the residence time of these compounds when they enter the environment. In this respect chlorinated organics have some resemblance to fluorinated organics. Chlorine is used to prepare sodium and calcium hypochlorites. It is used as a disinfectant in water treatment, especially to make drinking water and in large public swimming pools . Chlorine was used extensively to bleach wood pulp, but this use has decreased significantly due to environmental concerns.
An element with atomic symbol Cl, atomic number 17, and atomic weight 35, and member of the halogen family.
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Chlorine
CAS No.: 7782-50-5
Cat. No.: VC1727213
Molecular Formula: Cl2
Molecular Weight: 70.90 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 7782-50-5 |
|---|---|
| Molecular Formula | Cl2 |
| Molecular Weight | 70.90 g/mol |
| IUPAC Name | molecular chlorine |
| Standard InChI | InChI=1S/Cl2/c1-2 |
| Standard InChI Key | KZBUYRJDOAKODT-UHFFFAOYSA-N |
| Impurities | Commonly tested for nonvolatile residue, iron and water content Produced on a large scale by electrolysis from fused chlorides. The industrial product is about 99.3% pure. Contaminants are traces of bromide, hexachloroethane, hexachlorobenzene, and water. |
| SMILES | ClCl |
| Canonical SMILES | ClCl |
| Boiling Point | -30.3 °F at 760 mmHg (EPA, 1998) -34.04 °C -34 °C -29 °F |
| Colorform | Yellowish-green gas Greenish-yellow gas ... [Note: Shipped as a liquefied compressed gas] |
| Melting Point | -150 °F (EPA, 1998) -101.5 °C -101 °C -150 °F |
Introduction
Historical Discovery and Recognition
The discovery of chlorine represents an important chapter in the history of chemistry. Swedish chemist Carl Wilhelm Scheele first isolated chlorine in 1774 through a reaction between hydrochloric acid and the mineral pyrolusite . Initially, Scheele misidentified the gas as "dephlogisticated hydrochloric acid" under the then-prevailing phlogiston theory of combustion .
This misidentification persisted until 1811, when English scientist Humphry Davy conclusively demonstrated that the gas was actually a distinct chemical element . After numerous attempts to decompose what was then called "muria oxide" into simpler substances, Davy established chlorine's elemental nature. This recognition marked a significant advancement in chemical understanding during the early 19th century .
Physical Properties
Chlorine exhibits distinctive physical properties that influence its behavior and applications. Under standard temperature and pressure conditions, chlorine exists as a gas that is approximately 2.5 times denser than air .
Basic Physical Characteristics
The following table summarizes the key physical properties of chlorine:
| Property | Value |
|---|---|
| Appearance | Pale yellow-green gas |
| Atomic number | 17 |
| Atomic mass | 35.453 u |
| Phase at STP | Gas |
| Density at STP | 3.2 g/L |
| Melting point | -101.5°C (-150.7°F) |
| Boiling point | -34.04°C (-29.27°F) |
| Triple point | 172.22 K, 1.392 kPa |
| Critical point | 416.9 K, 7.991 MPa |
Source: Data compiled from search results
Thermodynamic Properties
Chlorine demonstrates specific thermodynamic characteristics that affect its behavior during phase transitions and chemical reactions:
| Thermodynamic Property | Value |
|---|---|
| Heat of fusion | 6.406 kJ/mol |
| Heat of vaporization | 20.41 kJ/mol |
| Molar heat capacity | 33.949 J/(mol·K) |
Source: Data compiled from search results
Chemical Properties
Chlorine is characterized by high chemical reactivity, particularly its strong oxidizing properties, which make it valuable for numerous industrial applications but also potentially hazardous.
Atomic Structure and Reactivity
Chlorine's electron configuration is [Ne] 3s² 3p⁵, having seven electrons in its outer shell and needing only one more to achieve a stable octet structure . This electronic arrangement explains chlorine's high reactivity and its tendency to form compounds with a valence of -1, though it can also exhibit valences of +1, +2, +3, +4, +5, and +7 .
Oxidation States and Electronegativity
Chlorine commonly displays oxidation states ranging from -1 to +7, with -1 being the most prevalent in compounds like sodium chloride (NaCl) . Its Pauling electronegativity value is 3.16, making it highly electronegative and capable of forming strong ionic and covalent bonds .
Reactivity Patterns
Chlorine reacts vigorously with many elements and compounds:
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With metals: Chlorine reacts with most metals to form metal chlorides. In the presence of dry chlorine, titanium becomes flammable, while steel can ignite at temperatures above 149°C (300°F) .
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With hydrogen: Chlorine reacts explosively with hydrogen in concentrations ranging from 4% to 93% hydrogen .
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With water: Although only slightly soluble in water (0.3% to 0.7% depending on temperature), chlorine forms hypochlorous acid (HClO) and hydrochloric acid (HCl) upon dissolution, resulting in a highly corrosive solution .
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Combustion support: While neither explosive nor flammable itself, chlorine can support combustion. Many materials that burn in oxygen atmospheres will also burn in chlorine atmospheres .
Natural Occurrence
Common Chlorine-Containing Minerals
Chlorine occurs naturally in several minerals:
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Rock salt (NaCl) - The most abundant natural source of chlorine
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Carnallite (KCl·MgCl₂·6H₂O)
Oceanic Presence
Chlorine is notably present in seawater, where it exists primarily as chloride ions at a significant concentration of approximately 18.8 g/L . This makes the world's oceans the largest natural reservoir of chlorine on Earth.
Industrial Applications
Chlorine serves as a fundamental component in numerous industrial processes across diverse sectors.
Water Treatment
One of the most recognized applications of chlorine is water disinfection and purification. Chlorine effectively eliminates harmful microorganisms in drinking water, swimming pools, and wastewater treatment facilities, safeguarding public health by preventing waterborne diseases .
Chemical Manufacturing
Chlorine plays a crucial role in chemical production processes:
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Polyvinyl chloride (PVC) manufacturing - Used extensively in construction materials and consumer products
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Production of solvents, including chloroform and carbon tetrachloride
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Synthesis of dyes and pigments
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Development of agrochemicals including pesticides and herbicides
Pharmaceutical Industry
The pharmaceutical sector utilizes chlorine for multiple purposes:
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Sterilization of equipment and facilities
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Production of medicines and active pharmaceutical ingredients
Paper and Pulp Industry
Chlorine serves in the paper manufacturing process primarily for bleaching. It removes lignin from wood fibers, resulting in brighter, cleaner paper products with improved quality and appearance .
Textile Industry
In textile production, chlorine compounds assist in:
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Bleaching fabrics to achieve desired whiteness
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Finishing processes to enhance durability and appearance
Electronics Manufacturing
The electronics industry employs chlorine for:
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Cleaning and etching silicon wafers during semiconductor production
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Preparing surfaces for circuitry application
Food Processing
Chlorine compounds are utilized in food processing for:
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Sanitizing food processing equipment
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Disinfecting water used in food preparation
Research Findings on Chlorine Disinfection
Recent research has examined chlorine's effectiveness as a disinfectant compared to alternatives like chlorine dioxide. In a study comparing these compounds in dairy wastewater treatment, researchers found that chlorine dioxide demonstrated superior disinfection power compared to chlorine .
The study results indicated that after chlorine dioxide injection, bacterial counts were reduced to less than 1 MPN (Most Probable Number) in all test cases, effectively sterilizing the water. In contrast, water samples treated with varying amounts of chlorine still showed bacterial contamination . This suggests that chlorine dioxide may be more effective for certain disinfection applications, particularly in challenging environments like dairy wastewater.
Isotopes and Nuclear Properties
Chlorine has two stable isotopes naturally occurring on Earth: chlorine-35 and chlorine-37. The predominance of chlorine-35 (approximately 75.77%) over chlorine-37 (approximately 24.23%) results in chlorine's standard atomic weight of 35.453 .
Radioactive isotopes of chlorine have also been produced, with chlorine-36 being the most notable. With a half-life of about 301,000 years, chlorine-36 has applications in geological dating and hydrological studies.
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